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Compound of Interest

Compound Name: Sp-Camps
Cat. No.: B15621685
Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety and disposal protocols is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of Sp-Camps (Adenosine-3',5'-cyclic
monophosphorothioate, Sp-isomer), a common laboratory reagent. Following these procedures
will help ensure a safe laboratory environment and compliance with institutional and regulatory
guidelines.

Chemical and Physical Properties of Sp-Camps

A summary of the key quantitative data for Sp-Camps is presented below. This information is
crucial for correct handling and storage.
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Property Value
Molecular Formula C10H12Ns0sPS
Molecular Weight 345.27 g/mol
CAS Number 71774-13-5
Storage Temperature -20°C

Physical Form Solid

- Varies by salt form; sodium salt has good water
Solubility solubility

Experimental Protocol for Disposal of Sp-Camps

The following is a step-by-step guide for the safe disposal of Sp-Camps and associated
materials. This protocol is based on general best practices for chemical waste management.

Objective: To safely dispose of unused Sp-Camps solid, aqueous solutions, and contaminated
labware.

Materials:

e Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves.

» Designated hazardous waste container, properly labeled.
e Chemical fume hood.
Procedure:

» Risk Assessment: Before handling, review your institution's specific guidelines for chemical
waste. Sp-Camps is a combustible solid and should be handled with care.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and gloves, when handling Sp-Camps.
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» Disposal of Unused Solid Compound:

o Carefully transfer any unused solid Sp-Camps into a designated hazardous chemical
waste container.[1]

o Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name
"Sp-Camps".

o Avoid creating dust during the transfer.[1]
o Disposal of Agqueous Solutions:
o Do not pour Sp-Camps solutions down the drain.

o Consult your institution's safety officer for specific guidance on the disposal of aqueous
solutions containing Sp-Camps.[1]

o Depending on the concentration and local regulations, these solutions may need to be
collected as chemical waste.[1]

» Disposal of Contaminated Materials:

o All materials that have come into contact with Sp-Camps, such as pipette tips, tubes, and
gloves, should be considered contaminated.[1]

o Place all contaminated materials into a designated hazardous waste container.[1]
o Waste Container Management:
o Keep the hazardous waste container securely closed when not in use.

o Store the waste container in a designated, well-ventilated area, away from incompatible
materials.

» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's Environmental Health and Safety (EHS) office.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15621685/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-sp-camps
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sp_cAMPS.pdf
https://www.benchchem.com/product/b15621685/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-sp-camps
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sp_cAMPS.pdf
https://www.benchchem.com/product/b15621685/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-sp-camps
https://www.benchchem.com/product/b15621685/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-sp-camps
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sp_cAMPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sp_cAMPS.pdf
https://www.benchchem.com/product/b15621685/docs?utm_src=pdf-body#safeguarding-research-proper-disposal-procedures-for-sp-camps
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sp_cAMPS.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Sp_cAMPS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621685?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualizing Procedural and Logical Relationships

To further clarify the proper disposal workflow and the biological context of Sp-Camps, the
following diagrams are provided.
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Caption: Disposal workflow for Sp-Camps.
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Caption: Signaling pathway of Sp-Camps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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